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Compound of Interest

Compound Name: Cerium sulfate

CAS No.: 13454-94-9

Cat. No.: B080347 Get Quote

Executive Summary & Strategic Relevance
Cerium sulfate hydrates represent a critical intersection of coordination chemistry and

industrial utility. While often categorized simply as oxidizers or precursors, their structural

polymorphism dictates their efficacy in high-precision applications—from redox titrations

(Cerimetry) to the synthesis of defined-morphology ceria (

) nanoparticles for drug delivery.[1]

This guide moves beyond basic textbook definitions to explore the crystallographic causality of

these materials. We analyze why the specific coordination environments of Ce(IV) and Ce(III)

lead to distinct stability profiles and how these structural traits can be leveraged in experimental

workflows.

Crystal Chemistry of the Core Forms
The behavior of cerium sulfates is governed by the oxidation state of the Cerium atom, which

drastically alters the coordination geometry and hydration affinity.

Cerium(IV) Sulfate Tetrahydrate ( )
Role: The Primary Oxidizer CAS: 10294-42-5[1]
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This is the most commercially relevant form, widely used in "Cerimetry."[1] Its stability is

derived from a rigid 3D network that resists rapid dehydration under ambient conditions.[1]

Crystal System: Orthorhombic[1][2][3][4][5][6]

Space Groups:

-form:Fddd (Common commercial form)

-form:Pnma (Polymorph formed under hydrothermal conditions)[1]

Structural Mechanism: In the Pnma polymorph, the structure is built from infinite chains or

layers. The Cerium(IV) ion is 8-coordinate, adopting a Square Antiprismatic geometry.[1] This is

a critical distinction from the 9-coordinate Ce(III) species.[1]

Coordination Sphere:

4 Oxygen atoms from Sulfate groups (

).[1]

4 Oxygen atoms from Water molecules (

).[1]

Network Connectivity: The sulfate groups act as bridging ligands, connecting Ce(IV) centers

into a layered arrangement perpendicular to the a-axis.[1] The water molecules are terminal

but engage in a robust hydrogen-bonding network that links these layers, conferring

structural rigidity.

Table 1: Crystallographic Parameters of
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Parameter Value Unit

Space Group Pnma (No. 62) -

Lattice 14.599 Å

Lattice 11.006 Å

Lattice 5.660 Å

Z (Formula Units) 4 -

Ce Coordination 8 Square Antiprism

Cerium(III) Sulfate Octahydrate ( )
Role: The Reduced State / Precursor CAS: 13454-94-9[1]

When Ce(IV) is used as an oxidant, it reduces to Ce(III).[1] The octahydrate is the stable form

crystallized from aqueous solutions.

Crystal System: Monoclinic

Space Group:P2_1/c (No. 14)

Structural Mechanism: The reduction to Ce(III) expands the ionic radius, allowing for a higher

coordination number.[1] The structure changes from a layered motif to a complex 3D network.

Coordination Sphere: Ce(III) is 9-coordinate.[1]

Ligands: 4 Water molecules + 5 Sulfate Oxygen atoms.[1]

Geometry: Tricapped Trigonal Prism (distorted).[1]

Connectivity: The structure consists of

layers held together by sulfate bridges.[1][7] Specifically, sulfate groups exhibit mixed
denticity (corner-sharing and edge-sharing), creating a dense network that traps water
molecules effectively.[1]
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Structural Logic Visualization
The following diagram illustrates the coordination logic differentiating the oxidized (IV) and

reduced (III) states.
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Figure 1: Comparative coordination logic between Ce(IV) and Ce(III) sulfate hydrates. Note the

expansion in coordination number upon reduction.

Synthesis & Thermal Stability[7][8]
For researchers synthesizing these materials or using them as precursors for

nanoparticles, understanding the thermal decomposition pathway is vital to avoid phase
contamination.[1]

Synthesis Protocol: Ce(IV) Tetrahydrate
Objective: Produce high-purity

from Oxide.[1]

Dissolution: Suspend high-purity

in concentrated

.

Digestion: Heat to near boiling. The reaction is slow due to the kinetic inertness of

.

Reaction:

[1]

Crystallization: Dilute slightly with water (carefully, exothermic) to initiate hydration.[1]

Cooling yields yellow-orange crystals.[1]

Purification: Recrystallize from dilute sulfuric acid to prevent hydrolysis to basic salts (e.g.,

).

Thermal Decomposition Pathway
The dehydration of Ce(IV) tetrahydrate is not a single step.[1] It involves the loss of structural

water followed by sulfate decomposition.
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Stage 1 (

): Loss of surface moisture.[1]

Stage 2 (

): Stepwise loss of coordination water.[1]

(Anhydrous)[1]

Stage 3 (

): Decomposition of the sulfate.[1]

(Yields pure Ceria).[1]

Ce(SO4)2 · 4H2O
(Tetrahydrate)

Ce(SO4)2
(Anhydrous)

180-200°C
- 4 H2O

CeO2
(Cerium Oxide)

> 350°C
- SO2, O2

Click to download full resolution via product page

Figure 2: Thermal decomposition pathway of Cerium(IV) Sulfate Tetrahydrate.

Applications in Drug Development & Analysis
The structural properties of cerium sulfates translate directly into their utility in pharmaceutical

research.

Cerimetry in Pharmaceutical Assays
Mechanism: The high standard reduction potential of the

couple (

in
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) makes Ce(IV) sulfate a robust oxidizer for quantitative analysis.[1]

Stability: Unlike permanganate, Ce(IV) sulfate solutions are stable to light and heat, provided

they are kept acidic to prevent hydrolysis.[1]

Drug Targets: Used for the determination of drugs with reducing functional groups (e.g.,

Paracetamol, Ethionamide, Phenothiazines).[1]

Protocol Insight: The titration is usually performed in acidic media using Ferroin as an

indicator.[1] The sharp color change (Orange

Green/Colorless) corresponds to the structural shift from the Ce(IV) complex to the Ce(III)
complex.[1]

Ceria Nanoparticles for Drug Delivery
Application:

is a preferred precursor for synthesizing

nanoparticles used as antioxidant vectors in drug delivery.[1]

Why Sulfate? The sulfate ions (

) in the precursor solution can act as "capping agents" during hydrothermal synthesis.[1]
They bind to specific crystal facets of the growing

nuclei, directing the morphology (e.g., promoting the formation of nanorods or nanocubes
over spheres).

Impact: This morphological control is crucial because the catalytic antioxidant activity of

(mimicking Superoxide Dismutase) is facet-dependent.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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